1-[6-[4-(DIMETHYLAMINO)PHENYL]-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE
1-[6-[4-(DIMETHYLAMINO)PHENYL]-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0942185
InChI:
InChI=1S/C25H29N5O2S/c1-5-6-9-16-33-25-26-23-22(27-28-25)20-10-7-8-11-21(20)30(17(2)31)24(32-23)18-12-14-19(15-13-18)29(3)4/h7-8,10-15,24H,5-6,9,16H2,1-4H3
SMILES:
CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(C)C)C(=O)C)N=N1
Molecular Formula:
C25H29N5O2S
Molecular Weight:
463.6 g/mol
1-[6-[4-(DIMETHYLAMINO)PHENYL]-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE
CAS No.:
Cat. No.: VC0942185
Molecular Formula: C25H29N5O2S
Molecular Weight: 463.6 g/mol
* For research use only. Not for human or veterinary use.
![1-[6-[4-(DIMETHYLAMINO)PHENYL]-3-(PENTYLSULFANYL)[1,2,4]TRIAZINO[5,6-D][3,1]BENZOXAZEPIN-7(6H)-YL]-1-ETHANONE -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H29N5O2S |
|---|---|
| Molecular Weight | 463.6 g/mol |
| IUPAC Name | 1-[6-[4-(dimethylamino)phenyl]-3-pentylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone |
| Standard InChI | InChI=1S/C25H29N5O2S/c1-5-6-9-16-33-25-26-23-22(27-28-25)20-10-7-8-11-21(20)30(17(2)31)24(32-23)18-12-14-19(15-13-18)29(3)4/h7-8,10-15,24H,5-6,9,16H2,1-4H3 |
| Standard InChI Key | HUXGUMWZYNQTEO-UHFFFAOYSA-N |
| SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(C)C)C(=O)C)N=N1 |
| Canonical SMILES | CCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(C=C4)N(C)C)C(=O)C)N=N1 |
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